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Compound of Interest

Compound Name: 1-Iodocyclohexene

Cat. No.: B092552 Get Quote

This technical guide provides a comprehensive overview of the synthesis of 1-
iodocyclohexene from cyclohexanone, a key transformation in organic synthesis. The primary

method discussed is the Barton vinyl iodide synthesis, which proceeds through a hydrazone

intermediate. This document is intended for researchers, scientists, and professionals in the

field of drug development and medicinal chemistry who require a detailed understanding of this

synthetic route.

Reaction Overview and Mechanism
The conversion of cyclohexanone to 1-iodocyclohexene is a two-step process. The first step

involves the formation of cyclohexanone hydrazone by reacting cyclohexanone with hydrazine

hydrate. The subsequent step is the iodination of the hydrazone to yield the desired vinyl

iodide. This reaction is a modification of the Barton vinyl iodide synthesis.[1][2][3]

The mechanism of the second step, the iodination of the hydrazone, involves the oxidation of

the hydrazone by iodine to form a diazo intermediate.[4] This is followed by an electrophilic

attack by another iodine molecule. The displacement of nitrogen gas then leads to the

formation of an iodocarbonium ion. Finally, an elimination reaction results in the formation of

the 1-iodocyclohexene product.[4]

Experimental Protocols
The following experimental protocols are based on established and reliable methods for the

synthesis of 1-iodocyclohexene from cyclohexanone.[1][5]
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Step 1: Synthesis of Cyclohexanone Hydrazone

This procedure outlines the formation of the hydrazone intermediate from cyclohexanone.

Materials:

Cyclohexanone

Hydrazine hydrate

Absolute Methanol

Chloroform

Aqueous Sodium Chloride

Anhydrous Sodium Sulphate

Equipment:

Round-bottomed flask

Magnetic stirrer

Condenser

Addition funnel

Procedure:

Place hydrazine hydrate (40.8 mL, 0.84 mol) into a round-bottomed flask equipped with a

magnetic stirrer, condenser, and an addition funnel.[1]

Prepare a solution of cyclohexanone (6.4 mL, 61.5 mmol) in absolute methanol (35 mL).[1]

Add the cyclohexanone solution very slowly (approximately 3 drops per minute) to the

hydrazine hydrate with vigorous stirring.[1]

Once the addition is complete, reflux the reaction mixture for 1 hour.[1]
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Cool the mixture to room temperature.

Evaporate the methanol.

Wash the reaction mixture with chloroform and then with aqueous sodium chloride.

Dry the organic layer over anhydrous sodium sulphate.[1]

Filter the mixture and evaporate the chloroform to obtain the cyclohexanone hydrazone.[1]

Step 2: Synthesis of 1-Iodocyclohexene

This procedure details the conversion of the cyclohexanone hydrazone to the final product.

Materials:

Cyclohexanone hydrazone

Iodine

A suitable non-nucleophilic base (e.g., 2-tert-butyl-1,1,3,3-tetramethylguanidine or DBU)[4]

Diethyl ether

Procedure:

Dissolve the cyclohexanone hydrazone in diethyl ether.

In a separate flask, prepare a solution of iodine in diethyl ether.

Add the non-nucleophilic base to the iodine solution.

Slowly add the hydrazone solution to the iodine/base mixture at room temperature with

stirring.[4]

Monitor the reaction for the evolution of nitrogen gas, which indicates the progress of the

reaction.
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Upon completion, quench the reaction and perform a suitable workup to isolate the 1-
iodocyclohexene.

Quantitative Data
The following table summarizes the quantitative data associated with the synthesis of the

cyclohexanone hydrazone intermediate.

Parameter Value Reference

Reactants

Cyclohexanone 6.4 mL (61.5 mmol) [1]

Hydrazine Hydrate 40.8 mL (0.84 mol) [1]

Absolute Methanol 35 mL [1]

Reaction Conditions

Addition Rate ~3 drops per minute [1]

Reflux Time 1 hour [1]

Product

Cyclohexanone Hydrazone

Yield
6.3 g (91%) [1]

Visualizations
Diagram 1: Experimental Workflow for the Synthesis of 1-Iodocyclohexene
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Caption: Workflow for the two-step synthesis of 1-iodocyclohexene.

Diagram 2: Reaction Pathway for the Synthesis of 1-Iodocyclohexene
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Caption: Chemical transformation from cyclohexanone to 1-iodocyclohexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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